Cas no 183320-15-2 (Desmethyl Erlotinib Acetate)

• Product Name: Desmethyl Erlotinib Acetate
• CAS No: 183320-15-2
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 825070
• PubChem ID: 16045727
• Update Time: 2025-04-19

Desmethyl Erlotinib Acetate Chemical and Physical Properties

Names and Identifiers

• Desmethyl Erlotinib Acetate
• 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyethyl acetate
• 6-(2-Acetoxy-ethoxy)-4-(3-ethynyl-phenylamino)-7-(2-methoxy-ethoxy)-quinazoline
• 2-((4-((3-ethynylphenyl)amino)-7-(2-methoxyethoxy)quinazolin-6-yl)oxy)ethyl acetate
• 2-[[4-[(3-Ethynylphenyl)aMino]-7-(2-Methoxyethoxy)-6-quinazolinyl]oxy]ethanol 1-Acetate
• 2-[[4-[(3-ethynylphenyl)aMino]-7-(2-Methoxyethoxy)-6-quinazolinyl] oxy]ethanol Acetate Ester
• J-011736
• 6-(2-Acetoxy-ethoxy)-4-(3-ethynyl-phenylamino)-7-(2-methoxy-ethoxy)quinazoline; 2-[[4-[(3-Ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]ethanol 1-Acetate; 2-[[4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]
• XSMVZQAPXNUGBP-UHFFFAOYSA-N
• DesmethylErlotinibAcetate
• NCGC00189235-01
• SCHEMBL1507567
• 183320-15-2
• AKOS030255395
• DTXSID20581467
• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]-, 1-acetate
• 2-{[4-(3-Ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxy}ethyl acetate

• Inchi： 1S/C23H23N3O5/c1-4-17-6-5-7-18(12-17)26-23-19-13-21(31-11-10-29-16(2)27)22(30-9-8-28-3)14-20(19)24-15-25-23/h1,5-7,12-15H,8-11H2,2-3H3,(H,24,25,26)
• InChI Key： XSMVZQAPXNUGBP-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)C1=CC2=C(N=CN=C2C=C1OCCOC)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 421.16400
• Monoisotopic Mass: 421.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 84-870C
• PSA: 91.80000
• LogP: 3.39480

Desmethyl Erlotinib Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature